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Compound of Interest

Compound Name: 1-Isopropylhydrazine

Cat. No.: B1211640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of

1-Isopropylhydrazine hydrochloride (CAS No: 16726-41-3), a key building block in

pharmaceutical and chemical synthesis. This document also outlines detailed experimental

protocols for its synthesis, purification, and analysis, aiming to equip researchers and drug

development professionals with critical information for their work.

Commercial Availability and Supplier Specifications
1-Isopropylhydrazine hydrochloride is readily available from a variety of chemical suppliers.

The purity of the commercially available product typically ranges from 95% to over 98%. It is

important to note that some suppliers provide the product for early discovery research and may

not perform detailed analytical testing, placing the responsibility of purity confirmation on the

buyer. Below is a summary of offerings from several suppliers.
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Supplier Product Name Purity Specification
Available
Quantities

Sigma-Aldrich

1-Isopropylhydrazine

hydrochloride,

AldrichCPR

Buyer assumes

responsibility to

confirm product

identity and/or purity.

[1][2]

Custom

Tokyo Chemical

Industry (TCI)

Isopropylhydrazine

Hydrochloride
>98.0% (T)[3] 1g, 5g[3]

Lab Pro Inc.
Isopropylhydrazine

Hydrochloride
Min. 98.0% (T)[4] 1g[4]

Chem-Impex
Isopropylhydrazine

Hydrochloride
≥ 98% (Titration)[5] Custom

SynChem
Isopropylhydrazine

hydrochloride
95+%[6] 1g[6]

Matrix Scientific Isopropyl-hydrazine
Not specified for

hydrochloride salt
500mg[6]

American Custom

Chemicals

Corporation

ISOPROPYL-

HYDRAZINE
95.00% 500MG[6]

Dideu Industries

Group Limited

ISOPROPYLHYDRAZ

INE

HYDROCHLORIDE

99.0% Min Custom[7]

Hebei Chuanghai

Biotechnology Co.,

Ltd.

ISOPROPYLHYDRAZ

INE

HYDROCHLORIDE

Not Specified Custom[7]

Physicochemical Properties
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Property Value

Molecular Formula C₃H₁₀N₂·HCl[3][5]

Molecular Weight 110.59 g/mol [1][4][5]

Appearance
White to almost white powder or crystalline

powder[4][5][7]

Melting Point 111-113 °C[6], 115-125 °C[5], 123 °C[4]

CAS Number 16726-41-3[4]

Experimental Protocols
Synthesis of 1-Isopropylhydrazine Hydrochloride
A common method for the synthesis of 1-isopropylhydrazine involves the reaction of

hydrazine hydrochloride with isopropanol. The hydrochloride salt can then be isolated. A

detailed protocol based on a patented method is described below.[1][8]

Reaction Scheme:
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Step 1: Formation of Hydrazine Hydrochloride Step 2: Synthesis of Isopropylhydrazine Hydrochloride

Hydrazine Hydrate

Hydrazine Hydrochloride

HCl, 20-40 °C, pH 6.5-7.0

Hydrochloric Acid Isopropanol

Isopropylhydrazine Hydrochloride

Hydrazine Hydrochloride

100-130 °C, 0.5-0.7 MPa, 2-3h
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Crude Isopropylhydrazine Solution

Distillation

100-108 °C (kettle)
95-100 °C (distillate)

Concentrated Solution

Standing and Layering

Oil Phase Aqueous Phase (removed)

Extraction

Extract

Final Distillation

Distill off solvent,
collect fraction at 106-108 °C

Pure Isopropylhydrazine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Purity of 1-
Isopropylhydrazine Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1211640#commercial-availability-and-
purity-of-1-isopropylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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